Cas no 6980-11-6 (7-Chloro-3H-imidazo4,5-bpyridine)

• Product Name: 7-Chloro-3H-imidazo4,5-bpyridine
• CAS No: 6980-11-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD09263259
• CID: 502223
• PubChem ID: 12782383
• Update Time: 2025-10-31

7-Chloro-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine,7-chloro-
• 7-Chloro-3H-imidazo[4,5-b]pyridine
• 7-Chloroimidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 7-chloro-
• 7-chloro-3H-imidazo(4,5-b)pyridine
• HAWCUEYFSQKISQ-UHFFFAOYSA-N
• 7-Chloro-3H-imidazo[4,5]pyridine
• SB10027
• RP08703
• PB36144
• 7-chloranyl-1H-imidazo[4,5-b]pyridine
• MFCD15143399
• 7-Chloro-1H-imidazo[4 pound not5-b]pyridine
• AKOS006330868
• DS-11891
• 4-[(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)methyl]benzoicacid
• FT-0645443
• A836654
• 6980-11-6
• AM20061452
• DTXSID80509743
• BCP33655
• AKOS015850191
• SCHEMBL127024
• 7-Chloro-3H-imidazo[4,5-b]pyridine;3H-Imidazo[4,5-b]pyridine,7-chloro-
• W-204303
• CS-W005973
• J-519217
• EN300-204228
• SY017869
• DB-029357
• 7-Chloro-3H-imidazo4,5-bpyridine

• MDL： MFCD09263259
• Inchi： 1S/C6H4ClN3/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,8,9,10)
• InChI Key： HAWCUEYFSQKISQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1NC=N2

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 1.61130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Chloro-3H-imidazo4,5-bpyridine

Recent Advances in the Study of 7-Chloro-3H-imidazo[4,5-b]pyridine (CAS: 6980-11-6): A Promising Scaffold in Medicinal Chemistry

7-Chloro-3H-imidazo[4,5-b]pyridine (CAS: 6980-11-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key scaffold for the development of various biologically active molecules, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. Recent studies have highlighted its potential as a privileged structure for designing novel therapeutic agents, owing to its unique physicochemical properties and ability to interact with multiple biological targets.

One of the most notable advancements in the study of 7-Chloro-3H-imidazo[4,5-b]pyridine is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have successfully modified the core structure of 7-Chloro-3H-imidazo[4,5-b]pyridine to create potent and selective inhibitors targeting specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These inhibitors have shown promising results in preclinical studies, demonstrating significant anti-proliferative effects against various cancer cell lines.

In addition to its applications in oncology, 7-Chloro-3H-imidazo[4,5-b]pyridine has also been explored as a scaffold for antimicrobial agents. Recent studies have reported the synthesis of derivatives with enhanced activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore the potential of this compound in addressing the growing challenge of antimicrobial resistance.

The pharmacological profile of 7-Chloro-3H-imidazo[4,5-b]pyridine has been further elucidated through advanced computational and experimental techniques. Molecular docking studies have revealed its ability to bind to key residues in target proteins, providing insights into its mechanism of action. Additionally, structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, enabling the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the optimization of 7-Chloro-3H-imidazo[4,5-b]pyridine-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to facilitate their transition from the laboratory to clinical applications. Ongoing research efforts are focused on overcoming these hurdles through innovative synthetic strategies and formulation technologies.

In conclusion, 7-Chloro-3H-imidazo[4,5-b]pyridine (CAS: 6980-11-6) represents a highly versatile scaffold with broad applications in medicinal chemistry. Recent advancements have demonstrated its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic modalities. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, paving the way for their clinical translation.